Cas no 2229396-35-2 (1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine
• CAS No: 2229396-35-2
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 6551069
• PubChem ID: 165667066
• Update Time: 2025-09-28

1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine
• 2229396-35-2
• [1-(5-bromo-3-nitropyridin-2-yl)cyclobutyl]methanamine
• EN300-1922052

• Inchi： 1S/C10H12BrN3O2/c11-7-4-8(14(15)16)9(13-5-7)10(6-12)2-1-3-10/h4-5H,1-3,6,12H2
• InChI Key： AEFHSXBVAHIBAF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1(CN)CCC1

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine

Professional Introduction to 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine (CAS No. 2229396-35-2)

1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine, with the CAS number 2229396-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study and potential application in drug development.

The molecular structure of 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine consists of a cyclobutylmethanamine moiety linked to a pyridine ring substituted with both bromine and nitro functional groups. This unique arrangement of atoms imparts distinct chemical and pharmacological properties, which have been the focus of numerous research endeavors. The presence of the bromo and nitro groups enhances the reactivity of the molecule, allowing for further functionalization and exploration of its potential therapeutic benefits.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific substitution pattern in 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine makes it a valuable scaffold for designing novel pharmacophores.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The bromine atom, for instance, can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkynyl groups. Similarly, the nitro group can be reduced to an amine, providing another avenue for structural diversification. These modifications are crucial in fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

The pharmaceutical industry has been particularly keen on exploring novel compounds that can modulate biological pathways associated with diseases. 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine has shown preliminary promise in several preclinical studies. Researchers have been investigating its potential as an inhibitor of certain enzymes implicated in cancer progression. The pyridine ring, with its electron-withdrawing substituents, is thought to interact with key residues in the enzyme's active site, thereby inhibiting its activity.

In addition to its oncology applications, this compound has also been examined for its potential anti-inflammatory effects. Inflammatory processes are central to many chronic diseases, and targeting key inflammatory pathways has become a major focus in drug discovery. The structural features of 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine suggest that it may interact with receptors or enzymes involved in inflammation regulation.

The synthesis of 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereochemistry is paramount to ensure the desired biological activity is achieved. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

The use of computational chemistry tools has also played a significant role in understanding the behavior of this molecule. Molecular modeling studies can provide insights into how 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine interacts with biological targets at the molecular level. These insights are invaluable for designing derivatives with enhanced potency and selectivity.

Efforts are ongoing to translate these preclinical findings into clinical applications. Phase I trials are being planned to assess the safety and tolerability of derivatives based on this scaffold. The success of these trials will depend on optimizing pharmacokinetic profiles and minimizing side effects.

The broader implications of this research extend beyond immediate therapeutic applications. The development of new methodologies for synthesizing complex heterocyclic compounds like 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine contributes to the advancement of chemical biology and drug discovery science as a whole.

In conclusion, 1-(5-bromo-3-nitropyridin-2-yl)cyclobutylmethanamine (CAS No. 2229396-35-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new treatments against various diseases.